molecular formula C16H13N3O3S2 B8515695 Benzenesulfonamide,3-[(5-benzoyl-2-thiazolyl)amino]-

Benzenesulfonamide,3-[(5-benzoyl-2-thiazolyl)amino]-

Cat. No.: B8515695
M. Wt: 359.4 g/mol
InChI Key: PADDOSCYYPUDGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenesulfonamide,3-[(5-benzoyl-2-thiazolyl)amino]- is a useful research compound. Its molecular formula is C16H13N3O3S2 and its molecular weight is 359.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenesulfonamide,3-[(5-benzoyl-2-thiazolyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenesulfonamide,3-[(5-benzoyl-2-thiazolyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13N3O3S2

Molecular Weight

359.4 g/mol

IUPAC Name

3-[(5-benzoyl-1,3-thiazol-2-yl)amino]benzenesulfonamide

InChI

InChI=1S/C16H13N3O3S2/c17-24(21,22)13-8-4-7-12(9-13)19-16-18-10-14(23-16)15(20)11-5-2-1-3-6-11/h1-10H,(H,18,19)(H2,17,21,22)

InChI Key

PADDOSCYYPUDGV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CN=C(S2)NC3=CC(=CC=C3)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 44 mg (0.13 mmol) N-Dimethylaminomethylene-3-(3-dimethylaminomethylene-thioureido)-benzenesulfonamide and 26 mg (0.13 mmol) phenacyl bromide in 0.8 ml DMF was stirred for 16 h at room temperature. 0.12 ml HCl (37%) was added and the mixture was stirred for 69 h at 100° C. After addition of 0.12 ml N,N-Diisopropylethylamine the mixture was subjected to preparative HPLC separation on reversed phase eluting with an acetonitrile/water gradient. Evaporation of the product fractions yielded 6 mg (13%) of the title compound.
Name
N-Dimethylaminomethylene-3-(3-dimethylaminomethylene-thioureido)-benzenesulfonamide
Quantity
44 mg
Type
reactant
Reaction Step One
Quantity
26 mg
Type
reactant
Reaction Step One
Name
Quantity
0.8 mL
Type
solvent
Reaction Step One
Name
Quantity
0.12 mL
Type
reactant
Reaction Step Two
Quantity
0.12 mL
Type
reactant
Reaction Step Three
Yield
13%

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